BENG“E Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures: Ecamsule
Ditriethanolamine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Ecamsule ditriethanolamine
CAS No.: 92841-53-7
Cat. No.: B585131
Get Quote
. J

Executive Summary

Ecamsule Ditriethanolamine (Terephthalylidene Dicamphor Sulfonic Acid, Triethanolamine
salt) is a water-soluble, broad-spectrum UVA filter.[1] While it exhibits low acute toxicity, it is an
Active Pharmaceutical Ingredient (API) and a sulfonated aromatic compound.

Core Directive: Do NOT dispose of this substance down the drain. Despite its water solubility, it
Is classified as chemical waste to prevent environmental accumulation of UV filters in aquatic
systems.

Immediate Action Required:
» Solids: Collect in dedicated solid waste drums for incineration.
o Liquids: Segregate into aqueous or organic waste streams based on solvent content.

¢ Spills: Absorb and containerize; do not flush.

Chemical Profile & Hazard Assessment
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Understanding the chemical state is critical for regulatory classification. Ecamsule is often
handled in two forms: the free acid (TDSA) or the neutralized salt (Ecamsule
Ditriethanolamine).

. Ecamsule
Property Free Acid (TDSA) L .
Ditriethanolamine (Salt)
CAS Number 92761-26-7 90457-82-2
) ] ) Aqueous Solution / Viscous
Physical State Yellowish Powder / Solution o
Liquid
pH (1% aq) ~1.0 (Corrosive) ~7.0 - 8.0 (Neutral)
Solubility Soluble in water Highly soluble in water
RCRA Hazard D002 (Corrosive) Non-Hazardous (unless mixed)
Aquatic Toxicity LC50 > 100 mg/L (Fish) Low, but persistent

Expert Insight: The pH Factor

The Free Acid form is a strong sulfonic acid. If you are neutralizing the free acid in-house to
create the ditriethanolamine salt, the unreacted starting material is RCRA D002 (Corrosive).[1]
Once neutralized, the salt is generally non-hazardous by RCRA standards but remains a
regulated industrial waste due to its status as a chemical contaminant.

Waste Classification Workflow

Use the following logic to determine the correct waste stream for your specific sample.
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Figure 1: Decision matrix for classifying Ecamsule waste streams.[1] Note that "Non-RCRA"
does not imply drain disposal; it indicates the labeling requirement.

Disposal Protocols

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b585131/docs?utm_src=pdf-body-img#proper-disposal-procedures-ecamsule-ditriethanolamine
https://www.ewg.org/skindeep/ingredients/706484-MEXORYL_SX/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585131?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Protocol A: Solid Waste (Powder/Crystals)

Applicability: Expired raw material, spill cleanup debris, contaminated PPE.

» Containment: Place material in a high-density polyethylene (HDPE) wide-mouth jar or a
double-lined poly bag.

e Labeling: Label as "Non-RCRA Regulated Chemical Waste - Solid."
o Constituents: Ecamsule Ditriethanolamine (100%).[1]
o Disposal Path: High-temperature incineration.[1]

o Why: Incineration ensures complete destruction of the aromatic ring structure, preventing
environmental persistence.

Protocol B: Aqueous Liquid Waste

Applicability: Stock solutions, leftover formulations, aqueous buffers.[2]

e Segregation: Do not mix with halogenated solvents (e.g., Chloroform, DCM) to keep disposal
costs low.

e pH Adjustment (Optional but Recommended):

o If the waste is the Free Acid (pH < 2), slowly neutralize with 1N Sodium Hydroxide (NaOH)
or Sodium Bicarbonate to pH 5-9.

o Caution: Exothermic reaction.[1] Perform in a fume hood.
e Containment: Store in HDPE carboys (e.g., Nalgene).
e Labeling:

o If Neutralized: "Non-RCRA Chemical Waste - Aqueous."[1]

o If Acidic (pH < 2): "Hazardous Waste - Corrosive (D002)."[1][3]

Protocol C: HPLC Effluent (Mixed Solvents)
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Applicability: Analytical waste containing Methanol, Acetonitrile, or THFR.[2]
o Classification: This is Ignitable Waste (D001) due to the organic solvent content.
o Containment: Collect in safety cans or solvent waste carboys with vented caps.

o Labeling:"Hazardous Waste - Flammable." List all solvents and the estimated concentration
of Ecamsule (<1%).

Spill Response Procedures

Pre-requisites: Nitrile gloves, safety goggles, lab coat. For large powder spills, use a P95 dust
mask.

Powder Spil > Avoid Dust Generation

Scoop/Sweep gently
. - Wash area with Collect Rinsate
Sl D sy St Soap & Water as Chemical Waste

- . - Absorb with
L) Sl 1 vermiculite or Pads

Click to download full resolution via product page
Figure 2: Operational workflow for managing accidental releases in the laboratory.

Critical Note on Cleaning: Ecamsule is highly UV-absorbent.[1] If a spill is not thoroughly
cleaned, the residue will turn bright yellow/brown upon exposure to sunlight or UV lamps over
time. Use a surfactant (soap) solution for the final wipe-down to ensure full removal from bench
surfaces.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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